Cas no 2228691-02-7 (2-(4-chlorothiophen-2-yl)ethanethioamide)

• Product Name: 2-(4-chlorothiophen-2-yl)ethanethioamide
• CAS No: 2228691-02-7
• MF: C₆H₆ClNS₂
• MW: 191.7015376091
• CID: 6593160
• PubChem ID: 165636679
• Update Time: 2025-05-21

2-(4-chlorothiophen-2-yl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorothiophen-2-yl)ethanethioamide
• 2228691-02-7
• EN300-1993416

• Inchi： 1S/C6H6ClNS2/c7-4-1-5(10-3-4)2-6(8)9/h1,3H,2H2,(H2,8,9)
• InChI Key： IRKDMDCWNFISIP-UHFFFAOYSA-N
• SMILES： ClC1=CSC(=C1)CC(N)=S

Computed Properties

• Exact Mass: 190.9630192g/mol
• Monoisotopic Mass: 190.9630192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 86.4Ų

Additional information on 2-(4-chlorothiophen-2-yl)ethanethioamide

Introduction to 2-(4-Chlorothiophen-2-yl)ethanethioamide (CAS No. 2228691-02-7)

The compound 2-(4-chlorothiophen-2-yl)ethanethioamide, identified by the CAS registry number 2228691-02-7, is a fascinating organic sulfur-containing compound with potential applications in various fields. This compound belongs to the class of thioamides, which are derivatives of thiourea, and it features a thiophene ring substituted with a chlorine atom at the 4-position and an ethanethioamide group at the 2-position. The structure of this compound is intriguing due to the combination of aromatic and sulfur-containing functional groups, which may contribute to its unique chemical properties.

Recent studies have highlighted the importance of thiophene derivatives in materials science, particularly in the development of advanced materials for electronic applications. The presence of the thiophene ring in 2-(4-chlorothiophen-2-yl)ethanethioamide suggests that this compound may exhibit interesting electronic properties. Researchers have explored the use of such compounds in organic electronics, where their ability to conduct electricity and their stability under various conditions make them promising candidates for use in thin-film transistors and light-emitting diodes (LEDs). The substitution pattern on the thiophene ring, particularly the chlorine atom at the 4-position, may influence the electronic properties of the compound, making it a subject of interest for further investigation.

In addition to its potential applications in electronics, 2-(4-chlorothiophen-2-yl)ethanethioamide has also been studied for its biological activity. Thioamides are known to exhibit various bioactive properties, including antimicrobial and anti-inflammatory effects. Recent research has focused on understanding the mechanism by which these compounds interact with biological systems. For instance, studies have shown that certain thioamides can modulate enzyme activity, potentially leading to novel therapeutic agents. The specific structure of this compound, with its chlorothiophene moiety and ethanethioamide group, may provide unique opportunities for drug design and development.

The synthesis of 2-(4-chlorothiophen-2-yl)ethanethioamide involves a series of well-established organic reactions. Typically, the synthesis begins with the preparation of the chlorothiophene derivative through a Friedel-Crafts alkylation or sulfonation reaction. Subsequent steps involve coupling reactions to introduce the ethanethioamide group onto the thiophene ring. The choice of reagents and reaction conditions plays a critical role in determining the yield and purity of the final product. Researchers have optimized these synthetic routes to achieve high yields and selectivity, making this compound accessible for further studies.

From an environmental perspective, understanding the fate and behavior of 2-(4-chlorothiophen-2-yl)ethanethioamide in different environments is crucial for assessing its potential impact on ecosystems. Studies have shown that such compounds can undergo various degradation pathways under aerobic or anaerobic conditions. The presence of sulfur atoms in the molecule may influence its biodegradability and toxicity profiles. Ongoing research aims to evaluate the environmental impact of this compound and develop strategies for its safe handling and disposal.

In conclusion, 2-(4-chlorothiophen-2-yl)ethanethioamide (CAS No. 228691-03555555555555557) is a versatile compound with potential applications in materials science, electronics, and biomedicine. Its unique structure combines aromaticity with sulfur-containing functional groups, offering a platform for exploring novel chemical properties and functionalities. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in various scientific disciplines.